2-[2-Amino-5-(2-methoxyphenyl)-6-(trifluoromethyl)-4-pyrimidinyl]-5-[(3-chlorobenzyl)oxy]phenol

• Molecular Formula: C25H19ClF3N3O3
• Molecular Weight: 501.9 g/mol
• IUPAC Name: 2-[2-amino-5-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(3-chlorophenyl)methoxy]phenol
• InChI: InChI=1S/C25H19ClF3N3O3/c1-34-20-8-3-2-7-18(20)21-22(31-24(30)32-23(21)25(27,28)29)17-10-9-16(12-19(17)33)35-13-14-5-4-6-15(26)11-14/h2-12,33H,13H2,1H3,(H2,30,31,32)
• InChI Key: OXPRUYBYBRTOCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(N=C(N=C2C(F)(F)F)N)C3=C(C=C(C=C3)OCC4=CC(=CC=C4)Cl)O

Description

2-[2-Amino-5-(2-methoxyphenyl)-6-(trifluoromethyl)-4-pyrimidinyl]-5-[(3-chlorobenzyl)oxy]phenol is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-Amino-5-(2-methoxyphenyl)-6-(trifluoromethyl)-4-pyrimidinyl]-5-[(3-chlorobenzyl)oxy]phenol typically involves multiple steps, including the formation of the pyrimidine ring, introduction of the trifluoromethyl group, and the final coupling with the phenol derivative. Common synthetic routes may involve:

Formation of the Pyrimidine Ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Trifluoromethyl Group: This step often involves the use of trifluoromethylating agents under specific conditions.

Coupling with Phenol Derivative: The final